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Compound of Interest

Compound Name: 2-lodo-2-methylbutane

Cat. No.: B1604862

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions
for 2-lodo-2-methylbutane (tert-amyl iodide), a key reagent in organic synthesis.
Understanding the stability profile of this compound is critical for ensuring experimental
reproducibility, maintaining reagent purity, and ensuring laboratory safety.

Core Concepts of Stability

2-lodo-2-methylbutane is a tertiary alkyl iodide, and its stability is primarily influenced by the
inherent weakness of the carbon-iodine (C-I) bond. This bond is susceptible to cleavage under
various conditions, leading to the degradation of the compound. The principal factors affecting
its stability are exposure to light, air (oxygen), elevated temperatures, and contact with
incompatible materials such as strong bases and oxidizing agents.

The primary degradation pathway involves the homolytic cleavage of the C-1 bond, particularly
upon exposure to light (photolysis), which generates a tertiary amyl radical and an iodine
radical. The iodine radicals can then combine to form molecular iodine (I2), resulting in a
characteristic yellow or brown discoloration of the otherwise colorless liquid. The presence of
oxygen can further promote radical-mediated decomposition pathways.

Quantitative Data Summary
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While extensive kinetic studies on the decomposition of 2-lodo-2-methylbutane are not readily

available in public literature, the following table summarizes its key physical and chemical

properties relevant to its handling and storage.

Property Value

Molecular Formula CsHaal

Molecular Weight 198.05 g/mol

Appearance Colorless liquid, may become yellow or brown
upon storage

Boiling Point 126.2 °C at 760 mmHg[1]

Melting Point -85.6 °C (estimate)[2]

Density 1.524 g/lcm3[1]

Flash Point 24.8 °C[1]

Solubility Limited solubility in water

Factors Influencing Stability

The stability of 2-lodo-2-methylbutane is a function of several interconnected factors. The

following diagram illustrates these relationships.
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Factors Affecting 2-lodo-2-methylbutane Stability

Environmental Factors Chemical Incompatibilities

( Heat ) ( Light ] (Air (Oxygen)] 2-lodo-2-methylbutane - C)
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Experimental Workflow for Stability Testing

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604862#stability-and-storage-conditions-for-2-iodo-
2-methylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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